Cas no 120383-84-8 (1-(Cyclopropylmethyl)-2-nitrobenzene)

• Product Name: 1-(Cyclopropylmethyl)-2-nitrobenzene
• CAS No: 120383-84-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1095406
• PubChem ID: 4052143
• Update Time: 2025-04-20

1-(Cyclopropylmethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-2-nitrobenzene
• (2-nitro-benzenesulfonyl)-carbamic acid ethyl ester
• (2-nitro-benzenesulfonyl)-guanidine
• (2-Nitro-benzolsulfonyl)-carbamidsaeure-aethylester
• (2-Nitro-benzolsulfonyl)-guanidin
• (2-nitrobenzyl)cyclopropane
• 2-Nitro-benzolsulfonsaeure-aethoxycarbonylamid
• 2-nitrobenzylcyclopropane
• 2-Nitrophenylsulfon
• AC1LHSZ0
• Ambcb5138020
• CBDivE_010902
• CTK0J6077
• o-nitrobenzylcyclopropane
• Oprea1_084149
• 120383-84-8
• AKOS003595881

• Inchi： 1S/C10H11NO2/c12-11(13)10-4-2-1-3-9(10)7-8-5-6-8/h1-4,8H,5-7H2
• InChI Key： WIYRCNYKODTPEW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CC1CC1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų